Oryzoxymycin
Overview
Description
Oryzoxymycin is a natural product found in Streptomyces with data available.
Scientific Research Applications
Asymmetric Synthesis
- Asymmetric Synthesis of Oryzoxymycin : A study conducted by Bunnage et al. (2003) details an asymmetric synthesis of a structure related to oryzoxymycin, focusing on the enantiomer of the reported structure. This research contributes to understanding the synthetic pathways and structural analysis of oryzoxymycin-related compounds (Bunnage et al., 2003).
Applications in Agriculture
- Use in Agriculture : Regina N. Bwire et al. (2009) conducted research on the stereocontrolled synthesis of an isomer of the natural product oryzoxymycin, which also led to the creation of polyhydroxylated cyclohexyl β-amino acid derivatives. This study suggests potential applications of oryzoxymycin in agricultural contexts (Bwire et al., 2009).
Synthesis and Antiviral Activity
- Antiviral Activity of Indolosesquiterpenoids : Research by Zhanchao Meng et al. (2015) on indolosesquiterpenoids, which are related to oryzoxymycin, demonstrates the synthesis of these compounds and their potent antiviral activity against herpes simplex virus-1. This indicates potential antiviral applications of oryzoxymycin-related compounds (Meng et al., 2015).
properties
CAS RN |
12640-81-2 |
|---|---|
Product Name |
Oryzoxymycin |
Molecular Formula |
C10H13NO5 |
Molecular Weight |
227.21 g/mol |
IUPAC Name |
(2R)-2-[(5S,6S)-6-amino-5-hydroxycyclohexa-1,3-diene-1-carbonyl]oxypropanoic acid |
InChI |
InChI=1S/C10H13NO5/c1-5(9(13)14)16-10(15)6-3-2-4-7(12)8(6)11/h2-5,7-8,12H,11H2,1H3,(H,13,14)/t5-,7+,8+/m1/s1 |
InChI Key |
IQCWWGXPBRRYAF-DTLFHODZSA-N |
Isomeric SMILES |
C[C@H](C(=O)O)OC(=O)C1=CC=C[C@@H]([C@H]1N)O |
SMILES |
CC(C(=O)O)OC(=O)C1=CC=CC(C1N)O |
Canonical SMILES |
CC(C(=O)O)OC(=O)C1=CC=CC(C1N)O |
Other CAS RN |
12640-81-2 |
synonyms |
D-2-(6-amino-trans-5-hydroxy-1,3-cyclohexadiene-) oryzoxymycin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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